(S)-AM-9022: A Technical Guide to its Chemical Structure, Synthesis, and Mechanism of Action
(S)-AM-9022: A Technical Guide to its Chemical Structure, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-AM-9022 is the S-enantiomer of AM-9022, a potent and selective, orally active inhibitor of the mitotic kinesin KIF18A.[1][2][3] KIF18A is a motor protein that plays a critical role in chromosome alignment and segregation during mitosis.[4][5] Its inhibition presents a promising therapeutic strategy for cancers characterized by chromosomal instability (CIN).[1][6][7] This technical guide provides a comprehensive overview of the chemical structure, synthesis, and biological activity of (S)-AM-9022.
Chemical Structure and Properties
(S)-AM-9022 is a complex small molecule with the systematic IUPAC name 2-(6-azaspiro[2.5]octan-6-yl)-N-[2-(4,4-difluoropiperidin-1-yl)-6-methylpyrimidin-4-yl]-4-[[(2R)-1-hydroxypropan-2-yl]sulfonylamino]benzamide.[8] Its chemical and physical properties are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C27H36F2N6O4S | [9][10] |
| Molecular Weight | 578.67 g/mol | [9][11] |
| CAS Number | 2446872-47-3 | [2][3] |
| Appearance | White to off-white solid | [9] |
| SMILES | O=C(C1=CC=C(NS(--INVALID-LINK--CO)(=O)=O)C=C1N2CCC3(CC3)CC2)NC4=CC(C)=NC(N5CCC(F)(F)CC5)=N4 | [2][9] |
| Solubility | DMSO: 50 mg/mL (86.41 mM) | [9][12] |
Synthesis of (S)-AM-9022
While a detailed, step-by-step experimental protocol for the specific synthesis of the (S)-enantiomer of AM-9022 is not publicly available in the reviewed scientific literature, the general synthetic strategy for AM-9022 and its analogs has been described as part of a medicinal chemistry campaign.[1][13] The synthesis involves a multi-step process likely culminating in a chiral separation to isolate the desired (S)-enantiomer.
A representative synthetic workflow for related KIF18A inhibitors involves key steps such as nucleophilic aromatic substitution, amide bond formation, and palladium-catalyzed coupling reactions.[13]
A generalized synthetic workflow for AM-9022 and its analogs.
Representative Experimental Protocol for a Related Analog
The following is a representative experimental protocol for the synthesis of a closely related KIF18A inhibitor, which illustrates the key chemical transformations involved.
Step 1: Nucleophilic Aromatic Substitution A substituted fluoro-nitroaromatic compound is reacted with a cyclic amine in the presence of a non-nucleophilic base such as diisopropylethylamine (DIPEA) in a polar aprotic solvent like N-methyl-2-pyrrolidone (NMP) at elevated temperatures.
Step 2: Reduction of the Nitro Group The resulting nitro-intermediate is then reduced to the corresponding aniline. This can be achieved using various reducing agents, such as iron powder in the presence of an acid (e.g., acetic acid) or through catalytic hydrogenation.
Step 3: Amide Coupling The aniline intermediate is coupled with a carboxylic acid derivative. This reaction is typically mediated by a coupling agent like (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) or 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) in the presence of a base.
Step 4: Final Elaboration (e.g., Sulfonamide Formation) The final functional group, such as the sulfonamide moiety in AM-9022, is introduced. This may involve the reaction of an amine with a sulfonyl chloride in the presence of a base.
Step 5: Chiral Separation The racemic mixture of the final product is subjected to chiral separation, commonly using supercritical fluid chromatography (SFC) with a chiral stationary phase to isolate the individual enantiomers.
Biological Activity and Mechanism of Action
(S)-AM-9022 is a potent inhibitor of the kinesin motor protein KIF18A.[1] KIF18A is essential for the proper alignment of chromosomes at the metaphase plate during mitosis.[4][14] It functions by dampening the dynamics of kinetochore microtubules.[15]
Inhibition of KIF18A by (S)-AM-9022 disrupts this process, leading to chromosome misalignment, activation of the spindle assembly checkpoint (SAC), prolonged mitotic arrest, and ultimately, apoptosis in cancer cells.[1] This mechanism of action is particularly effective in cancer cells with high levels of chromosomal instability (CIN), as these cells are more reliant on a fully functional mitotic checkpoint for survival.[1][6][7]
Signaling Pathway of KIF18A Inhibition
Signaling pathway illustrating the mechanism of action of (S)-AM-9022.
Quantitative Data
The following tables summarize the in vitro and in vivo activity of AM-9022, the racemic mixture containing (S)-AM-9022.
In Vitro Activity of AM-9022
| Assay | Cell Line | IC50 / EC50 (µM) | Reference |
| KIF18A MT-ATPase Motor Assay | - | 0.047 | [16] |
| Cell Growth Inhibition | BT-549, HCC-1937, HCC-1806, MDA-MB-157, OVCAR-3 (sensitive lines) | Mean EC50 = 0.045 | [1][9] |
| Cell Growth Inhibition | AM-0277 (analog) sensitive lines | Mean EC50 = 0.047 | [1] |
| Cell Growth Inhibition | AM-1882 (analog) sensitive lines | Mean EC50 = 0.021 | [1] |
In Vivo Activity of AM-9022
| Animal Model | Dosing | Outcome | Reference |
| Breast and Ovarian Tumor Models | 30-100 mg/kg; p.o.; daily for 18 or 21 days | Significant anti-cancer effects at well-tolerated doses | [9] |
| OVCAR-3 CDX Tumor Model | 30-100 mg/kg; p.o.; daily | Increased pH3 mitotic marker levels, tumor growth inhibition, and tumor regression | [9] |
| JIMT-1 Basal-like Breast Cancer CDX Tumor Model | 30 or 100 mg/kg; p.o.; daily for 21 days | Tumor growth inhibition | [1] |
Conclusion
(S)-AM-9022 is a promising therapeutic agent that selectively targets the mitotic kinesin KIF18A. Its mechanism of action, which leads to mitotic arrest and apoptosis in chromosomally unstable cancer cells, provides a clear rationale for its development as an anti-cancer drug. While detailed synthetic protocols for the specific enantiomer are not widely published, the general synthetic routes are understood, and the compound's biological activity has been well-characterized. Further research into its clinical efficacy is warranted.
References
- 1. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers - PMC [pmc.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Chromosome alignment and Kif18A action rely on spindle-localized control of Cdk1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. selleckchem.com [selleckchem.com]
- 6. Small-molecule inhibition of kinesin KIF18A reveals a mitotic vulnerability enriched in chromosomally unstable cancers. | Broad Institute [broadinstitute.org]
- 7. Design, Biological Characterization, and Discovery of Novel Cyclohexenyl Derivatives as Kinesin KIF18A Inhibitors for the Treatment of Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 8. AM-9022 | Microtubule(Tubulin) | 2446872-46-2 | Invivochem [invivochem.com]
- 9. medchemexpress.com [medchemexpress.com]
- 10. AM-9022 - Immunomart [immunomart.com]
- 11. file.medchemexpress.eu [file.medchemexpress.eu]
- 12. file.medchemexpress.com [file.medchemexpress.com]
- 13. pubs.acs.org [pubs.acs.org]
- 14. Kif18A and chromokinesins confine centromere movements via microtubule growth suppression and spatial control of kinetochore tension - PMC [pmc.ncbi.nlm.nih.gov]
- 15. biorxiv.org [biorxiv.org]
- 16. Kinesin compound (inhibitors, antagonists, modulators)-ProbeChem.com [probechem.com]
